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Compound of Interest

Compound Name: 2-Ethyl-1-butene

Cat. No.: B1580654

An In-depth Technical Guide on the Core Reaction Mechanisms Involving 2-Ethyl-1-butene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the fundamental reaction mechanisms
of 2-ethyl-1-butene, a versatile C6 alkene. The content herein is curated for an audience with
a strong background in organic chemistry, focusing on the core reactions that underscore its
utility as a synthetic intermediate. This document adheres to stringent data presentation and
visualization standards to facilitate clear and rapid comprehension.

Introduction

2-Ethyl-1-butene, also known as 3-methylidenepentane, is a branched alpha-olefin that serves
as a valuable building block in organic synthesis. Its terminal double bond is susceptible to a
variety of addition reactions, making it a precursor for a range of functionalized molecules. This
guide will explore the primary reaction pathways of 2-ethyl-1-butene, including electrophilic
additions, oxidation, reduction, and radical reactions.

Physical and Spectroscopic Properties

A summary of the key physical and spectroscopic data for 2-ethyl-1-butene is provided below.
This information is critical for the identification and characterization of the starting material and
its reaction products.
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Property Value

Molecular Formula CeH12

Molecular Weight 84.16 g/mol

Boiling Point 64-65 °C

Density 0.689 g/mL at 25 °C

Refractive Index (n20/D)

1.396

1H NMR Spectral data available in public databases.

13C NMR Spectral data available in public databases.
Characteristic peaks for C=C and =C-H

IR Spectrum

stretching.

Mass Spectrum

Available in public databases for GC-MS

analysis.

Core Reaction Mechanisms

The reactivity of 2-ethyl-1-butene is dominated by the chemistry of its carbon-carbon double

bond. The following sections detail the principal reaction mechanisms.

Electrophilic Addition Reactions

Electrophilic addition is a fundamental reaction class for alkenes. The 1t electrons of the double

bond act as a nucleophile, attacking an electrophile. These reactions with 2-ethyl-1-butene

typically proceed via a tertiary carbocation intermediate, following Markovnikov's rule.

The addition of hydrogen halides, such as hydrogen chloride, to 2-ethyl-1-butene results in the

formation of a tertiary alkyl halide. The reaction proceeds via a protonation of the double bond

to form the more stable tertiary carbocation, which is then attacked by the halide anion.[1]

e Product: 3-chloro-3-methylpentane

o Regioselectivity: Markovnikov
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Mechanism of HCI addition to 2-Ethyl-1-butene.

In the presence of a strong acid catalyst and water, 2-ethyl-1-butene undergoes hydration to
form a tertiary alcohol. This reaction also adheres to Markovnikov's rule, proceeding through
the formation of the most stable carbocation intermediate.[2]

e Product: 3-Methyl-3-pentanol

» Regioselectivity: Markovnikov
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Mechanism of acid-catalyzed hydration.

Hydroboration-Oxidation

In contrast to the electrophilic additions described above, hydroboration-oxidation provides a
route to an anti-Markovnikov alcohol. Borane (BHs) adds to the double bond, with the boron
atom adding to the less substituted carbon. Subsequent oxidation with hydrogen peroxide in a
basic solution replaces the boron with a hydroxyl group.

e Product: 2-Ethyl-1-butanol

o Regioselectivity: Anti-Markovnikov
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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